Cas no 2228279-33-0 (tert-butyl N-{2-methyl-4-1-(piperidin-4-yl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-methyl-4-1-(piperidin-4-yl)ethylphenyl}carbamate
• CAS No: 2228279-33-0
• MF: C₁₉H₃₀N₂O₂
• MW: 318.453705310822
• CID: 6082757
• PubChem ID: 165691350
• Update Time: 2025-05-20

tert-butyl N-{2-methyl-4-1-(piperidin-4-yl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-methyl-4-1-(piperidin-4-yl)ethylphenyl}carbamate
• 2228279-33-0
• tert-butyl N-{2-methyl-4-[1-(piperidin-4-yl)ethyl]phenyl}carbamate
• EN300-1884826

• Inchi： 1S/C19H30N2O2/c1-13-12-16(14(2)15-8-10-20-11-9-15)6-7-17(13)21-18(22)23-19(3,4)5/h6-7,12,14-15,20H,8-11H2,1-5H3,(H,21,22)
• InChI Key： ZBCVVQSMFOGTQC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C(C)C1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.230728204g/mol
• Monoisotopic Mass: 318.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{2-methyl-4-1-(piperidin-4-yl)ethylphenyl}carbamate

tert-butyl N-{2-methyl-4-[1-(piperidin-4-yl)ethyl]phenyl}carbamate: A Comprehensive Overview

The compound CAS No. 2228279-33-0, commonly referred to as tert-butyl N-{2-methyl-4-[1-(piperidin-4-yl)ethyl]phenyl}carbamate, is a complex organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, a piperidine ring, and a carbamate functional group. The combination of these structural elements contributes to its diverse chemical properties and potential uses.

Recent studies have highlighted the importance of tert-butyl N-{2-methyl-4-[1-(piperidin-4-yl)ethyl]phenyl}carbamate in the development of novel therapeutic agents. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and analgesic properties. The piperidine ring, a key structural component, has been shown to enhance the molecule's stability and bioavailability, making it an attractive candidate for drug design.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The use of advanced catalytic systems has significantly improved the yield and purity of the product, ensuring its suitability for high-quality chemical applications. Moreover, the compound's solubility properties have been extensively studied, revealing its ability to dissolve in both polar and non-polar solvents, which is advantageous for various laboratory and industrial processes.

The application of CAS No. 2228279-33-0 extends beyond pharmaceuticals. It has also been explored in materials science for its role in synthesizing high-performance polymers and coatings. The incorporation of this compound into polymer matrices has been shown to enhance mechanical strength and thermal stability, making it a valuable additive in advanced materials development.

From an environmental perspective, the compound's biodegradability has been a topic of interest. Studies indicate that under specific conditions, it can undergo microbial degradation, reducing its environmental footprint. This aspect is particularly important as industries increasingly prioritize sustainable practices and eco-friendly chemical solutions.

In conclusion, tert-butyl N-{2-methyl-4-[1-(piperidin-4-yl)ethyl]phenyl}carbamate (CAS No. 2228279-33-0) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.